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Compound of Interest

Compound Name: Carnidazole

Cat. No.: B1668451

Technical Support Center: Carnidazole in Avian
Species

This technical support center provides essential information regarding the documented adverse
effects of Carnidazole in avian species. It is intended for researchers, scientists, and drug
development professionals.

Frequently Asked Questions (FAQSs)
Q1: What is Carnidazole and what is its primary use in avian species?

Al: Carnidazole is a nitroimidazole-based antiprotozoal drug. It is primarily used for the
treatment of trichomoniasis (canker) in pigeons and other avian species.[1][2]

Q2: What are the known adverse effects of Carnidazole in pigeons?

A2: Carnidazole is generally considered to have a wide safety margin in pigeons.[2] At the
therapeutic dose, no adverse reactions are typically observed.[3] However, at very high doses
(e.g., 32 times the recommended therapeutic dose), vomiting may occur in some pigeons 3 to 6
hours after administration.[3] There is also a report of liquid stools when administered to
pigeons on an empty stomach.

Q3: Are there documented adverse effects of Carnidazole in other avian species?
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A3: Information on adverse effects in species other than pigeons is limited. Treatment of
debilitated house finches with Carnidazole has been associated with mortality.[1][4] Therefore,
caution is advised when using this drug in smaller or weakened birds.

Q4: Is neurotoxicity a concern with Carnidazole use in birds?

A4: While specific studies on Carnidazole-induced neurotoxicity in birds are scarce, itis a
known class effect for nitroimidazoles. Overdoses of related drugs, such as Ronidazole and
Metronidazole, have been reported to cause neurological signs in birds, including ataxia and
tremors.[5] In finches, Ronidazole overdose led to focal necrosis of the cerebellar nucleus.[5]
Therefore, the potential for neurotoxicity with high doses of Carnidazole should be considered.

Troubleshooting Guide
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Observed Issue

Potential Cause

Troubleshooting Steps

Vomiting after administration

High dosage of Carnidazole.

- Confirm the correct dosage
based on the bird's weight. -
Ensure the bird is not being
overdosed. - Administer the
tablet with a small amount of
food.

Liquid stools

Administration on an empty

stomach.

- Administer Carnidazole with

or after feeding.

Neurological signs (e.g.,

ataxia, tremors, disorientation)

Potential nitroimidazole-

induced neurotoxicity

(especially with high doses).

- Immediately discontinue
Carnidazole treatment. -
Provide supportive care (e.g.,
hydration, quiet environment). -
Consult with a veterinarian. -
Consider differential diagnoses

for neurological signs.

Mortality in small or debilitated
birds

Increased susceptibility to

adverse effects.

- Use Carnidazole with
extreme caution in small,
young, or debilitated birds. -
Consider alternative
treatments if the bird's health is
compromised. - Ensure
accurate dosing to avoid any

potential for overdose.

Quantitative Data on Adverse Effects

Specific LD50 values for Carnidazole in avian species are not readily available in the reviewed

literature. The following table summarizes the available quantitative information on adverse

effects.
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Incidence/Sever

Drug Species Dosage Adverse Effect i
Ity
Observed in a
) ) >32x therapeutic - few pigeons 3-6
Carnidazole Pigeon Vomiting
dose hours post-
dosing[3]
] Observed on the
Neurological )
. third day of
Overdose (exact  signs, focal
_ _ _ _ treatment,
Ronidazole Society Finch dose not necrosis of the )
N leading to
specified) cerebellar )
death/euthanasia
nucleus
[5]
) Symptoms
Overdose (exact Reversible
reversed after
Metronidazole Dove dose not neurological ) o
N ) discontinuing the
specified) signs o
medication.
Occurred in
] ] 20 mg/kg/day for ] -
Carnidazole House Finch 5 d Mortality debilitated
ays
Y birds[1][4]

Experimental Protocols

A specific, detailed experimental protocol for an acute oral toxicity study of Carnidazole in an

avian species was not found in the reviewed literature. However, a generalized protocol can be

outlined based on established guidelines for avian acute oral toxicity testing, such as those

from the OECD.

Objective: To determine the acute oral toxicity (and estimate the LD50) of Carnidazole in a

representative avian species (e.g., Japanese quail or Northern bobwhite).

Methodology:

» Animal Model: A suitable number of healthy, young adult birds of a single species,

acclimatized to laboratory conditions.
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Housing: Birds should be housed individually in cages that allow for daily observation.

Diet: A standard, balanced avian diet should be provided ad libitum, with water freely
available.

Dose Preparation: Carnidazole should be dissolved or suspended in a suitable vehicle (e.g.,
corn oil, water).

Dose Administration:

o Arange of doses, including a vehicle control, should be administered orally via gavage to
different groups of birds.

o The volume administered should be appropriate for the size of the bird.

Observation Period: Birds should be observed for a period of at least 14 days post-dosing.
Data Collection:

o Mortality should be recorded at least twice daily.

o Clinical signs of toxicity (e.g., changes in behavior, posture, respiration, presence of
tremors, convulsions) should be recorded systematically at specified intervals.

o Body weight should be measured at the beginning and end of the study.

o At the end of the observation period, all surviving birds should be euthanized and
subjected to a gross necropsy. Tissues from birds that die during the study and from a
subset of survivors should be collected for histopathological examination.

Endpoint: The primary endpoint is the determination of the LD50 value with 95% confidence

intervals.

Signaling Pathways and Mechanisms of Toxicity

The exact signaling pathways for Carnidazole-induced toxicity in avian species have not been
fully elucidated. However, based on studies of other nitroimidazoles in mammalian models, the
following mechanisms are proposed to contribute to neurotoxicity.
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Proposed Mechanism of Nitroimidazole-Induced
Neurotoxicity
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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